2-(2-Fluoro-3-methyl-benzyl)-malonic acid diethyl ester

• Molecular Formula: C15H19FO4
• Molecular Weight: 282.31 g/mol
• IUPAC Name: diethyl 2-[(2-fluoro-3-methylphenyl)methyl]propanedioate
• InChI: InChI=1S/C15H19FO4/c1-4-19-14(17)12(15(18)20-5-2)9-11-8-6-7-10(3)13(11)16/h6-8,12H,4-5,9H2,1-3H3
• InChI Key: DPPZPWFQJBNCTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC(=C1F)C)C(=O)OCC

Description

2-(2-Fluoro-3-methyl-benzyl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C15H19FO4 and its molecular weight is 282.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (215 mg, 4.92 mmol) in dimethoxyethane (3 ml) was added dropwise a solution of diethyl malonate (868 mg, 5.42 mmol) in dimethoxyethane (2 ml) in an inert atmosphere at rt. Stirring was continued for 1 h followed by the addition of a solution of 2-fluoro-3-methyl-benzylbromide (1 g, 4.92 mmol) in dimethoxyethane (15 ml). The reaction mixture was refluxed for 90 minutes, cooled again to rt and water (5 ml) was carefully added. The diemthoxyethane was removed under reduced pressure, DCM (100 ml) was added and the organic layer was washed with water (100 ml), dried over magenisum sulfate, filtered and concentrated under reduced pressure. The crude product was purified by flash chromatography (silicagel, DCM/heptane=4/1) to give 973 mg (70%) of 2-(2-fluoro-3-methyl-benzyl)-malonic acid diethyl ester. LC-MS: tR=1.03 min; [M+H]+=283.22.